1-bromo-4-methoxyphthalazine
Overview
Description
1-bromo-4-methoxyphthalazine is a useful research compound. Its molecular formula is C9H7BrN2O and its molecular weight is 239.07 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-bromo-4-methoxyphthalazine can be achieved through a multi-step process involving the bromination of phthalazine followed by methoxylation of the resulting intermediate.", "Starting Materials": [ "Phthalazine", "Bromine", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Sodium sulfate", "Acetone" ], "Reaction": [ "Step 1: Bromination of phthalazine", "Phthalazine is dissolved in anhydrous acetone and cooled to 0°C. Bromine is added dropwise to the solution with constant stirring until a yellow color persists. The reaction mixture is then stirred for an additional 30 minutes at 0°C.", "Step 2: Workup of the bromination reaction", "The reaction mixture is poured into a mixture of ice and hydrochloric acid. The resulting solid is filtered and washed with water to yield 1-bromo-phthalazine.", "Step 3: Methoxylation of 1-bromo-phthalazine", "1-bromo-phthalazine is dissolved in anhydrous methanol and sodium hydroxide is added to the solution. The reaction mixture is stirred at room temperature for 1 hour. Methoxylation is confirmed by TLC.", "Step 4: Workup of the methoxylation reaction", "The reaction mixture is poured into a mixture of ice and hydrochloric acid. The resulting solid is filtered and washed with water. The solid is then dissolved in sodium bicarbonate solution and extracted with methylene chloride. The organic layer is dried over sodium sulfate and concentrated to yield 1-bromo-4-methoxyphthalazine." ] } | |
CAS No. |
32998-24-6 |
Molecular Formula |
C9H7BrN2O |
Molecular Weight |
239.07 g/mol |
IUPAC Name |
1-bromo-4-methoxyphthalazine |
InChI |
InChI=1S/C9H7BrN2O/c1-13-9-7-5-3-2-4-6(7)8(10)11-12-9/h2-5H,1H3 |
InChI Key |
BSGUAJSAWLSVOI-UHFFFAOYSA-N |
Canonical SMILES |
COC1=NN=C(C2=CC=CC=C21)Br |
Purity |
95 |
Origin of Product |
United States |
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